molecular formula C7H12N2S B060812 (S,S)-Octahydro-benzoimidazole-2-thione CAS No. 185546-54-7

(S,S)-Octahydro-benzoimidazole-2-thione

Cat. No. B060812
CAS RN: 185546-54-7
M. Wt: 156.25 g/mol
InChI Key: INYFNNKRGLROQV-ZBHICJROSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S,S)-Octahydro-benzoimidazole-2-thione is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a heterocyclic compound with a molecular formula of C8H12N2S and a molecular weight of 168.26 g/mol. The compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.

Mechanism of Action

The mechanism of action of (S,S)-Octahydro-benzoimidazole-2-thione is not fully understood. However, studies have suggested that the compound may exert its biological effects through the modulation of various signaling pathways. For example, (S,S)-Octahydro-benzoimidazole-2-thione has been found to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects:
(S,S)-Octahydro-benzoimidazole-2-thione has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, (S,S)-Octahydro-benzoimidazole-2-thione has been found to exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress. The compound has also been shown to exhibit antimicrobial effects by inhibiting the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of (S,S)-Octahydro-benzoimidazole-2-thione is that it exhibits a wide range of biological activities, making it a promising candidate for the treatment of various diseases. However, one limitation of the compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of (S,S)-Octahydro-benzoimidazole-2-thione. One direction is to further elucidate the compound's mechanism of action, which could lead to the development of more effective therapeutic strategies. Another direction is to explore the compound's potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Additionally, the compound's potential as a lead compound for the development of novel drugs could also be explored.

Scientific Research Applications

(S,S)-Octahydro-benzoimidazole-2-thione has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These properties make it a promising candidate for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.

properties

IUPAC Name

(3aS)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6?/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

INYFNNKRGLROQV-ZBHICJROSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2C(C1)NC(=S)N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCC2[C@H](C1)NC(=S)N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12N2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40590056
Record name (3aS)-Octahydro-2H-benzimidazole-2-thione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40590056
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

156.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(S,S)-Octahydro-benzoimidazole-2-thione

CAS RN

185546-54-7
Record name (3aS)-Octahydro-2H-benzimidazole-2-thione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40590056
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a mixture of 67 g. of carbon disulfide in 300 ml. of ethanol is added dropwise with stirring a solution of 100 g. of 1,2-diaminocyclohexane in 100 ml. of ethanol. The resulting solution is stirred one-half hour after addition; liquid eliminated and the residue dissolved in 300 ml. of water and heated at reflux for 18 hours. The precipitate which forms on cooling is filtered off, washed with water and then with ether and dried under reduced pressure to obtain 3a,4,5,6,7,7a-hexahydro-2-benzimidazolin-thione, m.p. 170°C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.